2-Amino-4-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)butanamide

• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol
• IUPAC Name: 2-amino-4-methylsulfanyl-N-(2-oxo-3H-1,3-benzoxazol-5-yl)butanamide
• InChI: InChI=1S/C12H15N3O3S/c1-19-5-4-8(13)11(16)14-7-2-3-10-9(6-7)15-12(17)18-10/h2-3,6,8H,4-5,13H2,1H3,(H,14,16)(H,15,17)
• InChI Key: OTOBFQAMYUYEGV-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(C(=O)NC1=CC2=C(C=C1)OC(=O)N2)N

Description

2-Amino-4-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)butanamide is a heterocyclic compound featuring a benzoxazolone core (a 5-membered aromatic ring containing oxygen and nitrogen) and a butanamide side chain substituted with a methylsulfanyl (-SMe) group. The benzoxazolone moiety is known for its role in medicinal chemistry, often contributing to biological activity through hydrogen bonding and π-π interactions .

Biological Activity

2-Amino-4-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)butanamide, also known by its CAS number 1251922-55-0, is a compound that has garnered attention due to its potential biological activities. This article explores its biological properties, including antimicrobial, anticancer, and other therapeutic effects, supported by research findings and data from various studies.

• Molecular Formula : C₁₂H₁₆ClN₃O₃S
• Molecular Weight : 317.79 g/mol
• CAS Number : 1251922-55-0

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of benzoxazole derivatives, including 2-Amino-4-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)butanamide. These compounds exhibit varying degrees of activity against bacterial strains and biofilm formation:

Compound	Concentration (M)	Biofilm Inhibition (%)
3b	$10^{-4}$	5.78
3e	$10^{-5}$	46.33
5b	$10^{-6}$	43.56

The data indicates that at certain concentrations, the compound effectively inhibits biofilm formation by pathogenic bacteria such as Vibrio aquamarinus .

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro studies demonstrated that it induces apoptosis in cancer cell lines:

Compound	Early Apoptosis (%)	Late Apoptosis (%)
3c	6.67	8.63
3f	14.46	12.79

These findings suggest that the compound can trigger programmed cell death in cancer cells, highlighting its potential as an anticancer agent .

The biological activity of this compound may be attributed to its ability to interact with specific enzymes and cellular pathways:

• Inhibition of Carbonic Anhydrases (CAs) : The compound has shown promise in inhibiting tumor-associated carbonic anhydrases (CAs IX and XII), which are implicated in tumor progression and metastasis .
• Induction of Cell Cycle Arrest : Flow cytometry analysis revealed that treatment with the compound leads to cell cycle arrest in the G0/G1 phase, indicating a disruption in cellular proliferation .

Case Studies and Research Findings

Several case studies have been conducted to evaluate the biological activity of benzoxazole derivatives:

• Study on Antimicrobial Effects : A study evaluated various benzoxazole derivatives for their ability to suppress bacterial biofilm growth. The results indicated that certain derivatives could inhibit biofilm formation significantly at low concentrations .
• Anticancer Evaluation : Research focused on the apoptotic effects of benzoxazole derivatives on HeLa cells showed that these compounds could induce early and late apoptosis effectively, suggesting their utility in cancer therapy .

Comparison with Similar Compounds

Table 1. Structural and Commercial Comparison of Target Compound and Analogs

Compound Name	CAS No./Ref	Molecular Formula	Molecular Weight (g/mol)	Substituent	Salt Form	Availability
2-Amino-4-(methylsulfanyl)-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)butanamide	-	C₁₂H₁₅N₃O₃S	281.34*	-SMe	Free base	Not reported
Hydrochloride salt	10-F669451	C₁₂H₁₆ClN₃O₃S	333.79*	-SMe	Hydrochloride	Discontinued
2-Amino-4-methanesulfonyl-N-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)butanamide	1218363-85-9	C₁₂H₁₅N₃O₅S	313.33	-SO₂Me	Free base	Out of stock

*Calculated based on molecular formula.